Acid-catalyzed three-component addition of carbonyl compounds with 1,2,3-triazoles and indoles†
Organic & Biomolecular Chemistry Pub Date: 2021-08-25 DOI: 10.1039/D1OB01451J
Abstract
A facile and efficient acid-catalyzed three-component reaction of indoles, 1-tosyl-1,2,3-triazoles and carbonyl compounds has been developed. The use of TsOH with a small amount of water significantly promoted the reaction yield. This method provided a general and one-pot approach for the synthesis of structurally diverse C3-alkylated indole derivatives. The alkylation exclusively occurred at the N2 position of triazoles. Various functional groups were tolerated under the optimized simple reaction conditions.
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Journal Nameļ¼Organic & Biomolecular Chemistry
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